N5-(Azepan-4-yl)-N2,N2-dimethylpyridine-2,5-diamine

• Molecular Formula: C13H22N4
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 5-N-(azepan-4-yl)-2-N,2-N-dimethylpyridine-2,5-diamine
• InChI: InChI=1S/C13H22N4/c1-17(2)13-6-5-12(10-15-13)16-11-4-3-8-14-9-7-11/h5-6,10-11,14,16H,3-4,7-9H2,1-2H3
• InChI Key: WEEPSNPAXFSEPX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C=C1)NC2CCCNCC2

Description

N5-(Azepan-4-yl)-N2,N2-dimethylpyridine-2,5-diamine is a chemical compound known for its unique structure and properties It consists of a pyridine ring substituted with an azepane ring and dimethylamine groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N5-(Azepan-4-yl)-N2,N2-dimethylpyridine-2,5-diamine typically involves the reaction of pyridine-2,5-diamine with azepane and dimethylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity of the compound .

Industrial Production Methods: Industrial production of this compound involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to produce the compound in bulk quantities, ensuring consistency in quality and purity. Advanced techniques such as continuous flow reactors and automated systems are employed to enhance efficiency and reduce production costs .

Chemical Reactions Analysis

Types of Reactions: N5-(Azepan-4-yl)-N2,N2-dimethylpyridine-2,5-diamine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the functional groups present in the compound and the reaction conditions employed .

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out in solvents such as ethanol or dichloromethane under controlled temperature and pressure .

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield corresponding N-oxides, while reduction reactions can produce amine derivatives. Substitution reactions can lead to the formation of various substituted pyridine derivatives .

Scientific Research Applications

N5-(Azepan-4-yl)-N2,N2-dimethylpyridine-2,5-diamine has a wide range of applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential interactions with biological targets and its effects on cellular processes. In medicine, it is explored for its potential therapeutic properties, including its role as a drug candidate for various diseases. In industry, it is utilized in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of N5-(Azepan-4-yl)-N2,N2-dimethylpyridine-2,5-diamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

N5-(Azepan-4-yl)-N2,N2-dimethylpyridine-2,5-diamine can be compared with other similar compounds such as N5-(Azepan-4-yl)pyridine-2,5-diamine and (azepan-4-yl)urea dihydrochloride. These compounds share structural similarities but differ in their functional groups and properties. The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties .